Cas no 2704950-80-9 (Rel-3-(3-carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-oxide)
2704950-80-9 structure
Product Name:Rel-3-(3-carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-oxide
CAS No:2704950-80-9
MF:C12H10N4O3
MW:258.232801914215
CID:6801395
PubChem ID:77419372
Update Time:2024-11-08
Rel-3-(3-carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Rel-3-(3-carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-oxide
- MFCD32670466
- 9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0??]nona-1(6),7-diene-7-carboxylic acid
- SY322081
- 3-[(4aS,5aS)-3-Carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-Oxide
- 3-(3-CARBOXY-4,4A,5,5A-TETRAHYDRO-1H-CYCLOPROPA[4,5]CYCLOPENTA[1,2-C]PYRAZOL-1-YL)PYRAZINE 1-OXIDE
- 9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0(2)]nona-1(6),7-diene-7-carboxylic acid
- PS-15919
- 2704950-80-9
- D78925
-
- Inchi: 1S/C12H10N4O3/c17-12(18)10-8-4-6-3-7(6)11(8)16(14-10)9-5-15(19)2-1-13-9/h1-2,5-7H,3-4H2,(H,17,18)
- InChI Key: JWVCWCNOPFCNFX-UHFFFAOYSA-N
- SMILES: OC(C1C2=C(C3CC3C2)N(C2C=[N+](C=CN=2)[O-])N=1)=O
Computed Properties
- Exact Mass: 258.07529019g/mol
- Monoisotopic Mass: 258.07529019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 93.5Ų
Rel-3-(3-carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D782294-250mg |
9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0²4]nona-1(6),7-diene-7-carboxylic acid |
2704950-80-9 | 97% | 250mg |
$255 | 2025-02-27 | |
| eNovation Chemicals LLC | D782294-100mg |
9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0²4]nona-1(6),7-diene-7-carboxylic acid |
2704950-80-9 | 97% | 100mg |
$195 | 2025-02-27 | |
| eNovation Chemicals LLC | D782294-500mg |
9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0²4]nona-1(6),7-diene-7-carboxylic acid |
2704950-80-9 | 97% | 500mg |
$410 | 2025-02-27 | |
| eNovation Chemicals LLC | D782294-1g |
9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0²4]nona-1(6),7-diene-7-carboxylic acid |
2704950-80-9 | 97% | 1g |
$620 | 2025-02-27 | |
| eNovation Chemicals LLC | D782294-10g |
9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0²4]nona-1(6),7-diene-7-carboxylic acid |
2704950-80-9 | 97% | 10g |
$3120 | 2025-02-27 | |
| eNovation Chemicals LLC | D782294-5g |
9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0²4]nona-1(6),7-diene-7-carboxylic acid |
2704950-80-9 | 97% | 5g |
$1870 | 2025-02-27 | |
| eNovation Chemicals LLC | D782294-100mg |
9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0²4]nona-1(6),7-diene-7-carboxylic acid |
2704950-80-9 | 97% | 100mg |
$195 | 2024-07-21 | |
| eNovation Chemicals LLC | D782294-250mg |
9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0²4]nona-1(6),7-diene-7-carboxylic acid |
2704950-80-9 | 97% | 250mg |
$255 | 2024-07-21 | |
| eNovation Chemicals LLC | D782294-500mg |
9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0²4]nona-1(6),7-diene-7-carboxylic acid |
2704950-80-9 | 97% | 500mg |
$410 | 2024-07-21 | |
| eNovation Chemicals LLC | D782294-1g |
9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0²4]nona-1(6),7-diene-7-carboxylic acid |
2704950-80-9 | 97% | 1g |
$620 | 2024-07-21 |
Rel-3-(3-carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-oxide Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2704950-80-9 (Rel-3-(3-carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent